Cas no 1162114-85-3 (1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid)

1-(2,2-Difluoroethyl)pyrrolidine-2-carboxylic acid is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a difluoroethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other bioactive compounds. Its rigid pyrrolidine scaffold contributes to conformational restraint, which can improve binding affinity in target interactions. This compound is particularly useful in the development of protease inhibitors, receptor modulators, and other biologically active molecules. High purity and well-defined stereochemistry ensure reproducibility in research applications.

1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid structure

1162114-85-3 structure

Product Name:1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid

CAS No:1162114-85-3

MF:C₇H₁₁F₂NO₂

MW:179.16454911232

CID:3060359

PubChem ID:19622789

Update Time:2025-06-09

1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2,2-Difluoro-ethyl)-pyrrolidine-2-carboxylic acid
- 1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid
- EN300-92413
- 1-(2,2-DIFLUOROETHYL)-2-PYRROLIDINECARBOXYLIC ACID
- AKOS000313901
- 1162114-85-3
- MWB11485
- CS-0264233
- 1-(2,2-Difluoroethyl)proline
- STL414522
- Inchi： 1S/C7H11F2NO2/c8-6(9)4-10-3-1-2-5(10)7(11)12/h5-6H,1-4H2,(H,11,12)
- InChI Key： MHIFVURVOWEOFY-UHFFFAOYSA-N
- SMILES： FC(CN1CCCC1C(=O)O)F

Computed Properties

Exact Mass: 179.07578492Da
Monoisotopic Mass: 179.07578492Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 40.5Å²

1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	069953-1g	1-(2,2-Difluoroethyl)proline	1162114-85-3		1g	￡468.00	2022-03-01
Fluorochem	069953-5g	1-(2,2-Difluoroethyl)proline	1162114-85-3		5g	￡1182.00	2022-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7018-1G	1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid	1162114-85-3	95%	1g	￥ 3,141.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7018-5G	1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid	1162114-85-3	95%	5g	￥ 9,398.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7018-10G	1-(2,2-difluoroethyl)pyrrolidine-2-carboxylic acid	1162114-85-3	95%	10g	￥ 13,939.00	2023-04-06
1PlusChem	1P00JFQK-50mg	1-(2,2-difluoroethyl)proline	1162114-85-3	91%	50mg	$262.00	2023-12-26
1PlusChem	1P00JFQK-100mg	1-(2,2-difluoroethyl)proline	1162114-85-3	91%	100mg	$363.00	2023-12-26
1PlusChem	1P00JFQK-250mg	1-(2,2-difluoroethyl)proline	1162114-85-3	91%	250mg	$508.00	2023-12-26
1PlusChem	1P00JFQK-500mg	1-(2,2-difluoroethyl)proline	1162114-85-3	91%	500mg	$766.00	2023-12-26
1PlusChem	1P00JFQK-1g	1-(2,2-difluoroethyl)proline	1162114-85-3	91%	1g	$962.00	2023-12-26